Cas no 2171750-34-6 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid
• CAS No: 2171750-34-6
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 6326526
• PubChem ID: 165574979
• Update Time: 2025-05-21

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid
• 2171750-34-6
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]pentanoic acid
• EN300-1541624

• Inchi： 1S/C23H23F3N2O5/c24-23(25,26)20(21(31)27-12-6-5-11-19(29)30)28-22(32)33-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18,20H,5-6,11-13H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： PADYXPNJTXPHSO-UHFFFAOYSA-N
• SMILES： FC(C(C(NCCCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171750-34-6, known as 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a trifluoropropane moiety, and a pentanoic acid chain. The integration of these functional groups makes it a versatile building block in organic synthesis and materials science.

Recent advancements in chemical synthesis have enabled the precise construction of molecules like 5-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid. Researchers have employed advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions to enhance the efficiency and scalability of its production. These techniques not only improve yield but also reduce the environmental footprint of manufacturing processes.

The Fmoc group in this compound plays a pivotal role in protecting amino functionalities during peptide synthesis. This feature has made it a valuable reagent in the pharmaceutical industry, particularly in the development of bioactive peptides and proteins. The trifluoropropane moiety introduces unique electronic and steric properties, which are advantageous in drug design for improving bioavailability and stability.

Recent studies have highlighted the potential of 5-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid in the field of materials science. Its ability to form self-assembled monolayers (SAMs) has been explored for applications in nanotechnology and surface engineering. These SAMs exhibit excellent adhesion properties and can be tailored for use in advanced coatings and sensors.

In terms of biological applications, this compound has shown promise as a precursor for bioconjugates and drug delivery systems. Its compatibility with various coupling agents allows for the creation of targeted therapies with enhanced specificity. Furthermore, its fluorinated segments contribute to increased lipophilicity, which is beneficial for crossing biological membranes.

The synthesis of 5-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the installation of the Fmoc group via nucleophilic acyl substitution and the introduction of the trifluoropropane moiety through electrophilic fluorination. These steps are critical for ensuring the molecule's structural integrity and functionality.

From an environmental perspective, researchers are increasingly focusing on sustainable methods for synthesizing compounds like this one. Green chemistry principles are being applied to minimize waste generation and maximize atom economy during production. For instance, solvent-free reactions and biocatalysts are being explored as eco-friendly alternatives to traditional synthetic routes.

In conclusion, 5-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure enables it to serve as a versatile tool in organic synthesis, materials science, and biotechnology. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.